Cas no 7469-00-3 (1,2-dinaphthalen-1-ylguanidine)

• Product name: 1,2-dinaphthalen-1-ylguanidine
• CAS No: 7469-00-3
• MF: C₂₁H₁₇N₃
• MW: 311.37978
• CID: 979877
• PubChem ID: 344343

1,2-dinaphthalen-1-ylguanidine Chemical and Physical Properties

Names and Identifiers

• 1,2-dinaphthalen-1-ylguanidine
• AC1L80C8
• CHEBI:228707
• CHEMBL79509
• CTK2H9770
• N,N'-Bis(1-naphthyl)guanidine
• N,N'-Di-[1]naphthyl-guanidin
• N,N'-di-[1]naphthyl-guanidine
• N,N'-di-1-naphthylguanidine
• N,N'-di-naphthalen-1-yl-guanidine
• NSC401203
• SureCN1273874
• SureCN1273875
• SCHEMBL1273874
• 7469-00-3
• NSC-401203
• DTXSID20322418
• N,N''-Di-naphthalen-1-yl-guanidine
• BDBM50010810

• Inchi： InChI=1S/C21H17N3/c22-21(23-19-13-5-9-15-7-1-3-11-17(15)19)24-20-14-6-10-16-8-2-4-12-18(16)20/h1-14H,(H3,22,23,24)
• InChI Key： ZRFIENOINCBMSZ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2NC(=NC3=CC=CC4=CC=CC=C43)N

Computed Properties

• Exact Mass: 311.14241
• Monoisotopic Mass: 311.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.18
• Boiling Point: 541.8°C at 760 mmHg
• Flash Point: 281.5°C
• Refractive Index: 1.661
• PSA: 50.41
• LogP: 5.69750